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Introduction: The Convergence of Light Chemistry
and Micro-Scale Engineering
The peroxyoxalate chemiluminescence (POCL) system, particularly utilizing bis(2,4,6-

trichlorophenyl) oxalate (TCPO), represents one of the most efficient non-biological light-

emitting chemical reactions known.[1] This reaction, famous for its application in commercial

glow sticks, has been adapted into a powerful analytical tool due to its high quantum yield and

versatility.[2][3] When integrated into microfluidic "lab-on-a-chip" platforms, the TCPO system

unlocks unprecedented capabilities for high-sensitivity, high-throughput, and low-volume

analysis.[4][5]

The synergy arises from fundamental advantages: microfluidics allows for precise manipulation

of minute fluid volumes (nanoliters to picoliters), drastically reducing reagent consumption and

enabling massive parallelization.[6] The high surface-area-to-volume ratio in microchannels

enhances reaction rates and shortens assay times.[5] For a light-emitting assay like TCPO
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chemiluminescence (CL), this miniaturization is ideal, as the photons produced can be

efficiently captured by compact, sensitive photodetectors integrated with the chip.[7][8]

This application note provides a comprehensive guide for researchers, scientists, and drug

development professionals on the principles, practical implementation, and advanced

applications of TCPO chemiluminescence within microfluidic devices. We will delve into the

core chemistry, device design considerations, detailed experimental protocols, and the

application of this technology in high-throughput screening (HTS).

Pillar 1: The Underlying Chemistry of Peroxyoxalate
Chemiluminescence
The TCPO chemiluminescence reaction is a form of indirect or sensitized chemiluminescence.

[9] This means the primary reaction products are not the light emitters themselves. Instead,

they generate a high-energy intermediate that transfers energy to a fluorescent molecule (a

fluorophore or "activator"), which then emits light.[10][11] The entire process can be broken

down into a few key steps:

Oxidation and Intermediate Formation: In the presence of a weak base catalyst (e.g., sodium

salicylate, imidazole), TCPO reacts with hydrogen peroxide (H₂O₂).[2][12] This reaction

forms a highly unstable, energy-rich intermediate, which has been identified as 1,2-

dioxetanedione.[10][11] This intermediate is the energetic core of the entire system.

Energy Transfer via CIEEL: The 1,2-dioxetanedione intermediate interacts with a chosen

fluorophore. Through a process known as Chemically Initiated Electron Exchange

Luminescence (CIEEL), the energy stored in the intermediate is transferred to the

fluorophore, promoting it to an electronically excited state (Fluorophore*).[13]

Light Emission: The excited fluorophore rapidly relaxes to its ground state by emitting a

photon of light. The color (wavelength) of this emitted light is characteristic of the specific

fluorophore used, not the TCPO reaction itself.[11] This tunability is a major advantage,

allowing researchers to select fluorophores with emission spectra that match their detector's

sensitivity or avoid spectral overlap in multiplexed assays.
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color="#5F6368"];

} endot Caption: The TCPO peroxyoxalate chemiluminescence reaction pathway.

Pillar 2: Microfluidic Device Integration: Design and
Rationale
Translating the TCPO-CL reaction to a microfluidic format requires careful consideration of

device design, material selection, and fluid dynamics.

Material Selection
Polydimethylsiloxane (PDMS): This is the most common material for rapid prototyping of

microfluidic devices for bioanalysis.[14]

Why PDMS? It is optically transparent, allowing for efficient light collection. It is

biocompatible, crucial for cell-based assays. Its elastomeric nature allows for the creation

of integrated valves and pumps. Fabrication via soft lithography is relatively simple and

accessible.[7][15]

Glass: Offers excellent solvent compatibility and surface stability but requires more complex

and costly fabrication methods.

Thermoplastics (PMMA, Cyclic Polyolefin): These materials are suitable for mass production

through techniques like hot embossing or injection molding, making them ideal for

disposable, single-use diagnostic chips.[5][16]

The Critical Challenge: On-Chip Mixing
At the microscale, fluid flow is laminar, meaning fluids flow in parallel streams with very little

turbulence.[11] Mixing relies almost entirely on slow molecular diffusion. For the TCPO-CL

reaction, which can have very fast kinetics with light emission peaking and decaying within

seconds, efficient and rapid mixing is paramount to capture a strong, reproducible signal.[17]

[18]

Strategies for Enhanced Mixing:
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Passive Mixers: These structures are built directly into the microchannels and do not require

external energy.

Serpentine/Spiral Channels: Increasing the channel length and introducing curves

promotes diffusion over a longer path and induces some secondary flows.[14]

Grooved/Patterned Channels: Structures like the staggered herringbone mixer (SHM)

create chaotic advection, actively folding and stretching the fluid streams to dramatically

accelerate mixing.[11]

Active Mixers: These require external energy sources (e.g., acoustic, magnetic) but are less

common for simple CL assays.
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} endot Caption: A generalized experimental workflow for a TCPO-CL assay on a microfluidic

chip.

Pillar 3: Application Protocols
The versatility of the TCPO-CL system allows it to be adapted for a wide range of analytical

targets. The fundamental principle often involves linking the concentration of the target analyte

to the amount of H₂O₂ produced or consumed.

Protocol 1: Direct Quantification of Hydrogen Peroxide
This protocol is foundational and serves as the basis for many enzymatic assays where H₂O₂ is

a product (e.g., glucose oxidase, cholesterol oxidase).

Objective: To quantify the concentration of H₂O₂ in an aqueous sample.

Materials & Reagents:

Microfluidic Device: PDMS chip with a Y-shaped inlet, a serpentine mixing channel, and an

outlet aligned with a photodetector.

Reagent A (TCPO/Fluorophore Solution):
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10-15 mM TCPO in ethyl acetate.[17][18]

1 mM Rubrene (or other suitable fluorophore) in ethyl acetate.

10 mM Imidazole (catalyst) in ethyl acetate.

Note: Prepare fresh and protect from light.

Reagent B (Sample): H₂O₂ standards or unknown samples in a suitable buffer (e.g., PBS,

pH 7.4).

Equipment: Syringe pumps, photomultiplier tube (PMT) or CCD camera, data acquisition

system.

Methodology:

Device Priming: Prime the microfluidic channels with the respective solvents (ethyl acetate

for the Reagent A channel, buffer for the Reagent B channel) to ensure channels are filled

and bubble-free.

Reagent Loading: Load Reagent A into one syringe and Reagent B (H₂O₂ standard or

sample) into a second syringe.

Flow Initiation: Using the syringe pumps, introduce both reagents into the microfluidic chip

via the Y-inlet at a controlled, equal flow rate (e.g., 1-10 µL/min). The optimal flow rate will

depend on channel dimensions and reaction kinetics and should be optimized empirically.

[19]

On-Chip Mixing & Reaction: The two streams will converge and begin mixing in the

serpentine channel. The TCPO-CL reaction is initiated upon mixing.

Signal Detection: As the reacting mixture flows through the detection zone, the emitted light

is continuously measured by the photodetector. Record the steady-state CL intensity.

Data Analysis: Generate a calibration curve by plotting the CL intensity versus the

concentration of the H₂O₂ standards. Use this curve to determine the concentration of H₂O₂

in unknown samples. The reaction is often extremely fast, with the entire light emission

completing in under 10 seconds.[17][18]
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Protocol 2: Microfluidic Chemiluminescent
Immunoassay (µCLIA)
This protocol demonstrates the use of TCPO-CL for the sensitive detection of a protein

biomarker, such as C-reactive protein (CRP), a marker for inflammation.[5]

Objective: To quantify the concentration of a target protein using a sandwich immunoassay

format.

Materials & Reagents:

Immuno-Chip: A microfluidic device where the inner surface of a detection chamber has

been functionalized with capture antibodies specific to the target protein.

Detection Antibody Conjugate: A secondary antibody that also binds to the target protein,

conjugated to an enzyme like Horseradish Peroxidase (HRP).

Sample: Serum, plasma, or buffered solution containing the target protein.

Wash Buffer: PBS with 0.05% Tween 20 (PBST).

CL Substrate Solution: A solution containing luminol and an enhancer. Alternatively, for a

TCPO-based system, the HRP enzyme would generate H₂O₂, which is then detected using

the TCPO/fluorophore reagent mix as described in Protocol 1.

Equipment: As in Protocol 1, with precise fluidic control for sequential injection steps.

Methodology:

Sample Incubation: Introduce the sample into the immuno-chip and incubate for a set period

(e.g., 10-15 minutes) to allow the target protein to bind to the immobilized capture antibodies.

Flow can be stopped during incubation.

Washing: Flow wash buffer through the channel to remove unbound proteins and interfering

substances.
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Detection Antibody Incubation: Introduce the HRP-conjugated detection antibody. This will

bind to the captured target protein, forming a "sandwich." Incubate as required.

Final Wash: Perform a second wash step with wash buffer to remove any unbound detection

antibodies.

Chemiluminescent Reaction & Detection:

Introduce the CL substrate solution (e.g., luminol/H₂O₂ for HRP). The HRP catalyzes the

oxidation of luminol, producing light.[14]

Alternatively, if using the TCPO system as the final detection step, first introduce an HRP

substrate that produces H₂O₂ (e.g., Amplex Red precursor). Then, flow this H₂O₂-

containing solution to merge with a stream of the TCPO/fluorophore reagent, initiating the

CL reaction.

Signal Quantification: Measure the peak or integrated CL intensity. The signal strength is

directly proportional to the amount of HRP, and thus the amount of target protein, captured in

the device.[20]

Application in Drug Development: High-Throughput
Screening (HTS)
The combination of TCPO-CL and microfluidics is a powerful engine for HTS in drug discovery.

[21][22] Its advantages include miniaturization, which allows for screening thousands of

compounds with minimal sample, and speed, which accelerates the discovery pipeline.[23]

Enzyme Inhibitor Screening: Many drugs function by inhibiting specific enzymes. Assays can

be designed where an enzyme's activity produces H₂O₂. A library of potential drug

compounds can be screened in parallel in a multi-well microfluidic device.[24][25] Wells

where the CL signal is low or absent indicate the presence of an effective inhibitor.

Cellular Assays & Toxicity Screening: Microfluidic platforms can culture cells in hundreds or

thousands of isolated microenvironments.[21] The health or stress level of these cells can be

monitored by measuring biomarkers or reactive oxygen species (like H₂O₂) that are
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released. TCPO-CL provides a highly sensitive method to quantify these markers, allowing

for rapid assessment of a compound's efficacy or toxicity.

Performance Characteristics & Data
The performance of TCPO-CL microfluidic systems is highly competitive, often surpassing

traditional methods like ELISA in terms of speed and sensitivity.

Parameter
Typical Performance in
Microfluidic TCPO-CL

Rationale / Notes

Limit of Detection (LOD) Low ng/mL to pM range

High quantum efficiency of the

CL reaction and low

background noise contribute to

excellent sensitivity.[13][19]

Dynamic Range 2-5 orders of magnitude

Wide linear range is

achievable with optimized

reagent concentrations and

fluidic control.[19]

Assay Time Seconds to < 30 minutes

Rapid mixing and reaction

kinetics in microchannels

significantly reduce assay

times compared to 96-well

plates.[5][18]

Sample Volume
Nanoliters (nL) to Microliters

(µL)

Microfluidic format drastically

reduces the required volume of

precious samples and

expensive reagents.[6]

Throughput High (Parallel Assays)

Micro-array and droplet-based

formats enable hundreds to

thousands of simultaneous

assays.[21]

Conclusion and Future Outlook
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The integration of TCPO-based chemiluminescence with microfluidic technology provides a

robust, sensitive, and rapid platform for a multitude of bioanalytical applications. From

fundamental quantification of reactive oxygen species to complex immunoassays and high-

throughput drug screening, this combination offers significant advantages in terms of

performance, cost, and speed. As microfabrication techniques become more accessible and

detection instrumentation more compact (e.g., smartphone-based detectors), the deployment

of these powerful analytical devices is expected to expand from the research lab to point-of-

care diagnostics and environmental monitoring, heralding a new era of accessible, high-

performance chemical analysis.

References
A microfluidic electrochemiluminescent device for detecting cancer biomarker proteins.

National Institutes of Health. Available at: [Link]

Development of a Chemiluminescence Analysis System Using a Microfluidic Device Capable

of Autonomous Liquid Transfer and an Organic Photodiode Detector. J-Stage. Available at:

[Link]

Polydimethylsiloxane microfluidic chemiluminescence immunodevice with the signal

amplification strategy for sensitive detection of human immunoglobin G. PubMed. Available

at: [Link]

A microsecond microfluidic mixer for characterizing fast biochemical reactions | Request

PDF. ResearchGate. Available at: [Link]

Fabrication of Microfluidic Reactors and Mixing Studies for Luciferase Detection. National

Institutes of Health. Available at: [Link]

A microfluidic system for evaluation of antioxidant capacity based on a peroxyoxalate

chemiluminescence assay | Request PDF. ResearchGate. Available at: [Link]

Microfluidic flow-injection aptamer-based chemiluminescence platform for sulfadimethoxine

detection. National Institutes of Health. Available at: [Link]

Precise Microfluidic Luminescent Sensor Platform with Controlled Injection System. National

Institutes of Health. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4004558/
https://www.jstage.jst.go.jp/article/bunsekikagaku/65/12/65_695/_article/-char/ja/
https://pubmed.ncbi.nlm.nih.gov/26476337/
https://www.researchgate.net/publication/322965389_A_microsecond_microfluidic_mixer_for_characterizing_fast_biochemical_reactions
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2763428/
https://www.researchgate.net/publication/259169622_A_microfluidic_system_for_evaluation_of_antioxidant_capacity_based_on_a_peroxyoxalate_chemiluminescence_assay
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8866360/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8234394/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrochemical Sensing in Microfluidic Systems Using Electrogenerated

Chemiluminescence as a Photonic Reporter of Redox Reactions. pubs.acs.org. Available at:

[Link]

Microfluidic flow-injection aptamer-based chemiluminescence platform for sulfadimethoxine

detection. PubMed. Available at: [Link]

A lab on a chip device for the determination of tranexamic acid using a peroxyoxalate

chemiluminescence system. Royal Society of Chemistry. Available at: [Link]

Peroxyoxalate chemiluminescence detection of polycyclic aromatic amines in liquid

chromatography. ACS Publications. Available at: [Link]

Chemiluminescence Microfluidics. Creative Biolabs. Available at: [Link]

Variation of the chemiluminescent response as a function of time as recorded by a

smartphone using the proposed paper–plastic microfluidic device for 750 and 250 nM of H 2

O 2 for 15 mM TCPO. Inset shows the corresponding area under curve (AUC) values.

ResearchGate. Available at: [Link]

Smartphone based chemiluminescence detection of nanomolar levels of H2O2 in a paper–

plastic disposable microfluidic device. Royal Society of Chemistry. Available at: [Link]

High-throughput metabolic genotoxicity screening with a fluidic microwell chip and

electrochemiluminescence. National Institutes of Health. Available at: [Link]

Optimization of a new chemiluminescence sensor based on peroxyoxalate

chemiluminescence | Request PDF. ResearchGate. Available at: [Link]

Peroxyoxalate chemiluminescence in aqueous solutions: coupling of immobilized enzyme

reactors and 1,1'-oxalyldiimidazole chemiluminescence reaction to flow-injection analysis

and liquid chromatographic systems. VU Research Portal. Available at: [Link]

Peroxyoxalate Photoinduced Chemiluminescence Detection of Norfloxacin in

Pharmaceutical Products by Flow Injection Analysis. ResearchGate. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://pubs.acs.org/doi/10.1021/ac034969o
https://pubmed.ncbi.nlm.nih.gov/35195801/
https://pubs.rsc.org/en/content/articlelanding/2015/ay/c5ay00940a
https://pubs.acs.org/doi/10.1021/ac00037a017
https://www.creative-biolabs.com/research/chemiluminescence-microfluidics.htm
https://www.researchgate.net/figure/Variation-of-the-chemiluminescent-response-as-a-function-of-time-as-recorded-by-a_fig4_320349887
https://pubs.rsc.org/en/content/articlehtml/2017/an/c7an01509h
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2753239/
https://www.researchgate.net/publication/229046648_Optimization_of_a_new_chemiluminescence_sensor_based_on_peroxyoxalate_chemiluminescence
https://research.vu.nl/en/publications/peroxyoxalate-chemiluminescence-in-aqueous-solutions-coupling-of-i
https://www.researchgate.net/publication/231201506_Peroxyoxalate_Photoinduced_Chemiluminescence_Detection_of_Norfloxacin_in_Pharmaceutical_Products_by_Flow_Injection_Analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemiluminescence detection for microfluidic cloth-based analytical devices (μCADs).

PubMed. Available at: [Link]

High-throughput metabolic genotoxicity screening with a fluidic microwell chip and

electrochemiluminescence. Royal Society of Chemistry. Available at: [Link]

Sensitive Detection of Trace Hydrogen Peroxide via Dual-Emissive

Electrochemiluminescence from a Luminol/Porphyrin System: Comprehensive Innovative

Experiments on Analytical Instruments for Undergraduates. ACS Publications. Available at:

[Link]

Detection of hydrogen peroxide with chemiluminescent micelles. National Institutes of

Health. Available at: [Link]

(PDF) A Study of Chemiluminescence from Reaction of Bis(2,4,6-trichlorophenyl)oxalate,

Hydrogen Peroxide and Diethyl-2-(cyclohexylamino)-5-[(E)-2-phenyl-1-ethenyl]-3,4-

furandicarboxylate as a Novel Fluorescer. ResearchGate. Available at: [Link]

Quantitative analysis of chemiluminescence signals using a cooled charge-coupled device

camera. PubMed. Available at: [Link]

Design and testing of a disposable microfluidic chemiluminescent immunoassay for disease

biomarkers in human serum samples. PubMed. Available at: [Link]

Microfluidic device using chemiluminescence and a DNA-arrayed thin film transistor

photosensor for single nucleotide polymorphism genotyping of PCR amplicons from whole

blood. PubMed. Available at: [Link]

Recent advances and trends in optical devices and sensors for hydrogen peroxide detection.

springer.com. Available at: [Link]

Merging microfluidics with luminescence immunoassays for urgent point-of-care diagnostics

of COVID-19. National Institutes of Health. Available at: [Link]

(PDF) Evaluation and determination of kinetic and thermodynamic chemiluminescence

characteristics of a novel peroxyoxalate system using two new triazine derivative.

ResearchGate. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25974173/
https://pubs.rsc.org/en/content/articlelanding/2008/an/b809873g
https://pubs.acs.org/doi/10.1021/acs.jchemed.3c00827
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2768516/
https://www.researchgate.net/publication/259169624_A_Study_of_Chemiluminescence_from_Reaction_of_Bis246-trichlorophenyloxalate_Hydrogen_Peroxide_and_Diethyl-2-cyclohexylamino-5-E-2-phenyl-1-ethenyl-34-furandicarboxylate_as_a_Novel_Fluorescer
https://pubmed.ncbi.nlm.nih.gov/16259079/
https://pubmed.ncbi.nlm.nih.gov/17320090/
https://pubmed.ncbi.nlm.nih.gov/19385617/
https://link.springer.com/article/10.1007/s00216-024-05527-3
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8773950/
https://www.researchgate.net/publication/313854192_Evaluation_and_determination_of_kinetic_and_thermodynamic_chemiluminescence_characteristics_of_a_novel_peroxyoxalate_system_using_two_new_triazine_derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Micro-channel Chemiluminescence Analysis Using a Peroxyoxalate Reaction That Works

Through Liquid-Liquid Interface Collapse Under Laminar-Flow Conditions. PubMed.

Available at: [Link]

Double Spiral Detection Channel for on-chip Chemiluminescence Detection. DR-NTU,

Nanyang Technological University. Available at: [Link]

Integration of 3D microfluidic platform with gold nanoparticle- catalyzed chemiluminescence

analysis system. mediaTUM. Available at: [Link]

(PDF) Peroxyoxalate Chemiluminescence for Miniaturized Analytical Flow Systems.

ResearchGate. Available at: [Link]

Microfluidic enzyme immunoassay using silicon microchip with immobilized antibodies and

chemiluminescence detection. PubMed. Available at: [Link]

An automated and portable microfluidic chemiluminescence immunoassay for quantitative

detection of biomarkers. Royal Society of Chemistry. Available at: [Link]

Microfluidic device design, fabrication, and testing protocols. ResearchGate. Available at:

[Link]

One-Step Chemiluminescent Assay for Hydrogen Peroxide Analysis in Water. MDPI.

Available at: [Link]

A high-throughput photodynamic therapy screening platform with on-chip control of multiple

microenvironmental factors. Royal Society of Chemistry. Available at: [Link]

High Throughput Screening Center. Washington University in St. Louis. Available at: [Link]

High-throughput screening for high-efficiency small-molecule biosynthesis. ResearchGate.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22419409/
https://dr.ntu.edu.sg/bitstream/10356/46077/1/Microsoft%20Word%20-%20Double%20Spiral%20Detection%20Channel%20for%20on-chip%20Chemiluminescence%20Detection.pdf
https://mediatum.ub.tum.de/doc/1590457/1590457.pdf
https://www.researchgate.net/publication/238753239_Peroxyoxalate_Chemiluminescence_for_Miniaturized_Analytical_Flow_Systems
https://pubmed.ncbi.nlm.nih.gov/12139046/
https://pubs.rsc.org/en/content/articlelanding/2014/lc/c4lc00958e
https://www.researchgate.net/publication/280082725_Microfluidic_device_design_fabrication_and_testing_protocols
https://www.mdpi.com/1424-8220/23/16/7140
https://pubs.rsc.org/en/content/articlelanding/2014/lc/c4lc00549k
https://research.wustl.edu/core-facilities/high-throughput-screening-center/
https://www.researchgate.net/publication/344078174_High-throughput_screening_for_high-efficiency_small-molecule_biosynthesis
https://www.benchchem.com/product/b072906?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. researchgate.net [researchgate.net]

2. Development of a Chemiluminescence Analysis System Using a Microfluidic Device
Capable of Autonomous Liquid Transfer and an Organic Photodiode Detector
[jstage.jst.go.jp]

3. researchgate.net [researchgate.net]

4. Chemiluminescence Microfluidics - Creative Biolabs [creative-biolabs.com]

5. Design and testing of a disposable microfluidic chemiluminescent immunoassay for
disease biomarkers in human serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Precise Microfluidic Luminescent Sensor Platform with Controlled Injection System - PMC
[pmc.ncbi.nlm.nih.gov]

8. Microfluidic device using chemiluminescence and a DNA-arrayed thin film transistor
photosensor for single nucleotide polymorphism genotyping of PCR amplicons from whole
blood - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. A microfluidic electrochemiluminescent device for detecting cancer biomarker proteins -
PMC [pmc.ncbi.nlm.nih.gov]

11. Fabrication of Microfluidic Reactors and Mixing Studies for Luciferase Detection - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. Detection of hydrogen peroxide with chemiluminescent micelles - PMC
[pmc.ncbi.nlm.nih.gov]

14. Polydimethylsiloxane microfluidic chemiluminescence immunodevice with the signal
amplification strategy for sensitive detection of human immunoglobin G - PubMed
[pubmed.ncbi.nlm.nih.gov]

15. rcrooks.cm.utexas.edu [rcrooks.cm.utexas.edu]

16. mediatum.ub.tum.de [mediatum.ub.tum.de]

17. researchgate.net [researchgate.net]

18. pubs.rsc.org [pubs.rsc.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.researchgate.net/publication/262225016_Evaluation_and_determination_of_kinetic_and_thermodynamic_chemiluminescence_characteristics_of_a_novel_peroxyoxalate_system_using_two_new_triazine_derivative
https://www.jstage.jst.go.jp/article/bunsekikagaku/69/1.2/69_31/_article
https://www.jstage.jst.go.jp/article/bunsekikagaku/69/1.2/69_31/_article
https://www.jstage.jst.go.jp/article/bunsekikagaku/69/1.2/69_31/_article
https://www.researchgate.net/publication/44982542_Optimization_of_a_new_chemiluminescence_sensor_based_on_peroxyoxalate_chemiluminescence
https://www.creative-biolabs.com/drug-discovery/diagnostics/chemiluminescence-microfluidics.htm
https://pubmed.ncbi.nlm.nih.gov/17165125/
https://pubmed.ncbi.nlm.nih.gov/17165125/
https://www.researchgate.net/publication/277852897_Peroxyoxalate_Chemiluminescence_for_Miniaturized_Analytical_Flow_Systems
https://pmc.ncbi.nlm.nih.gov/articles/PMC8444323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8444323/
https://pubmed.ncbi.nlm.nih.gov/19350086/
https://pubmed.ncbi.nlm.nih.gov/19350086/
https://pubmed.ncbi.nlm.nih.gov/19350086/
https://www.researchgate.net/publication/221766798_A_microsecond_microfluidic_mixer_for_characterizing_fast_biochemical_reactions
https://pmc.ncbi.nlm.nih.gov/articles/PMC3610849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3610849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2556881/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2556881/
https://www.researchgate.net/publication/257282542_A_Study_of_Chemiluminescence_from_Reaction_of_Bis246-trichlorophenyloxalate_Hydrogen_Peroxide_and_Diethyl-2-cyclohexylamino-5-E-2-phenyl-1-ethenyl-34-furandicarbox_ylate_as_a_Novel_Fluorescer
https://pmc.ncbi.nlm.nih.gov/articles/PMC2636589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2636589/
https://pubmed.ncbi.nlm.nih.gov/26592629/
https://pubmed.ncbi.nlm.nih.gov/26592629/
https://pubmed.ncbi.nlm.nih.gov/26592629/
http://rcrooks.cm.utexas.edu/research/resources/Publications/rmc128.pdf
https://mediatum.ub.tum.de/doc/1616429/1616429.pdf
https://www.researchgate.net/figure/ariation-of-the-chemiluminescent-response-as-a-function-of-time-as-recorded-by-a_fig4_277335743
https://pubs.rsc.org/en/content/getauthorversionpdf/c5an00720h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. A lab on a chip device for the determination of tranexamic acid using a peroxyoxalate
chemiluminescence system - Analytical Methods (RSC Publishing) [pubs.rsc.org]

20. Quantitative analysis of chemiluminescence signals using a cooled charge-coupled
device camera - PubMed [pubmed.ncbi.nlm.nih.gov]

21. A high-throughput photodynamic therapy screening platform with on-chip control of
multiple microenvironmental factors - Lab on a Chip (RSC Publishing) [pubs.rsc.org]

22. researchgate.net [researchgate.net]

23. High Throughput Screening Center | Research | WashU [research.washu.edu]

24. High-throughput metabolic genotoxicity screening with a fluidic microwell chip and
electrochemiluminescence - PMC [pmc.ncbi.nlm.nih.gov]

25. High-throughput metabolic genotoxicity screening with a fluidic microwell chip and
electrochemiluminescence - Lab on a Chip (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Application Note: Harnessing Peroxyoxalate
Chemiluminescence in Microfluidic Devices for High-Sensitivity Bioanalysis]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072906/docs#application-note-harnessing-
peroxyoxalate-chemiluminescence-in-microfluidic-devices-for-high-sensitivity-bioanalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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